4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole

• IUPAC Name: 4-chloro-2-prop-2-ynoxy-1,3-benzothiazole
• InChI: InChI=1S/C10H6ClNOS/c1-2-6-13-10-12-9-7(11)4-3-5-8(9)14-10/h1,3-5H,6H2
• InChI Key: YNCKHELQYHUVKZ-UHFFFAOYSA-N
• Canonical SMILES: C#CCOC1=NC2=C(S1)C=CC=C2Cl
• Molecular Formula: C10H6ClNOS
• DSSTOX Substance ID: DTXSID90398988
• Molecular Weight: 223.68 g/mol
• CAS RN: 864409-91-6

Description

4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, materials science, and organic synthesis.

Scientific Research Applications

4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole has been extensively studied for its potential applications in medicinal chemistry. It has been shown to possess anticancer, antitumor, and anti-inflammatory properties. It has also been investigated as a potential drug candidate for the treatment of Alzheimer's disease, Parkinson's disease, and other neurodegenerative disorders. Additionally, this compound has been utilized in materials science for the synthesis of novel polymers and as a building block for the construction of organic compounds.

Mechanism of Action

The mechanism of action of 4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole is not fully understood. However, studies have suggested that it may act by inhibiting the activity of certain enzymes involved in the growth and proliferation of cancer cells. It may also modulate the activity of certain neurotransmitters involved in the pathogenesis of neurodegenerative diseases.
Biochemical and Physiological Effects:
Studies have shown that this compound has significant effects on various biochemical and physiological processes. It has been shown to induce apoptosis in cancer cells, inhibit the production of pro-inflammatory cytokines, and reduce oxidative stress. It has also been shown to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole is its versatility in various fields of research. It can be easily synthesized and purified, and its properties can be easily modified to suit specific research needs. However, one of the limitations of this compound is its potential toxicity, which requires careful handling and disposal procedures.

Future Directions

There are several future directions for research on 4-chloro-2-(2-propyn-1-yloxy)-1,3-benzothiazole. One area of interest is the development of more efficient and selective synthesis methods for this compound. Another area of interest is the investigation of its potential applications in the treatment of other diseases, such as diabetes and cardiovascular diseases. Additionally, the development of novel derivatives and analogs of this compound may lead to the discovery of more potent and selective drug candidates.